Cas no 1804352-90-6 (3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804352-90-6
• MF: C₉H₇F₃IN₃O
• MW: 357.07106423378
• CID: 4837567
• Update Time: 2025-06-08

3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H7F3IN3O/c10-9(11,12)17-8-5(3-15)7(1-2-14)16-4-6(8)13/h4H,1,3,15H2
• InChI Key： RJVNNBBNRHJVJN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC#N)C(CN)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.2
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804352-90-6)

The compound 3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804352-90-6) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, iodo substitution, and trifluoromethoxy moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and CNS-targeting agents.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The presence of the iodo group in 3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile further expands its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry. This aligns with the growing trend of click chemistry and late-stage functionalization, which are frequently searched terms in scientific databases.

The acetonitrile moiety in this compound offers additional reactivity, enabling its use in the construction of heterocyclic scaffolds. This is particularly relevant in the context of fragment-based drug design, a strategy gaining traction in the pharmaceutical industry. The compound's aminomethyl group also provides a handle for further derivatization, making it a versatile building block for medicinal chemistry applications.

From an analytical perspective, 3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile exhibits distinct spectroscopic properties, which are crucial for its identification and quality control. The trifluoromethoxy group, for instance, generates characteristic signals in NMR and mass spectrometry, topics frequently queried by researchers. These analytical features are essential for ensuring the compound's purity and reproducibility in laboratory settings.

The compound's potential extends to agrochemical applications, where pyridine derivatives are known for their herbicidal and insecticidal activities. The combination of iodo and trifluoromethoxy substituents could enhance its bioactivity, a hypothesis supported by recent studies on similar structures. This aligns with the increasing focus on sustainable agriculture and green chemistry, which are trending topics in both academic and industrial research.

In summary, 3-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804352-90-6) represents a multifaceted compound with broad applicability in drug discovery, agrochemical development, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like catalysis and molecular design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge chemical innovations.